4-(5-Cyclohexyl-1,3,4-thiadiazol-2-yl)-2-methyl-1,2,4-triazolidin-3-one
Cat. No. B8398630
M. Wt: 267.35 g/mol
InChI Key: JAIXJGDBMGUMQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04007031
Procedure details
2-Methyl-4-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-semicarbazide (0.1 mole) dissolved in methanol (100 ml) is charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. Aqueous formaldehyde (0.2 mole; 37% concentration) is then added to the reaction vessel with stirring. Dilute aqueous potassium hydroxide is added to the reaction mixture to adjust the pH to between 7 and 8 and stirring is continued for a period of about 20 minutes resulting in the formation of a solid precipitate. The precipitate is recovered by filtration, is recrystallized and is dried under vacuum to yield the desired product 2-methyl-4-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-1,2,4-triazolidin-3-one.
Quantity
0.1 mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([C:4]([NH:6][C:7]1[S:8][C:9]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[N:10][N:11]=1)=[O:5])[NH2:3].[CH2:18]=O.[OH-].[K+]>CO>[CH3:1][N:2]1[C:4](=[O:5])[N:6]([C:7]2[S:8][C:9]([CH:12]3[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]3)=[N:10][N:11]=2)[CH2:18][NH:3]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.1 mol
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Type
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reactant
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Smiles
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CN(N)C(=O)NC=1SC(=NN1)C1CCCCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0.2 mol
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Type
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reactant
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Smiles
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C=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is charged into a glass reaction vessel
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CUSTOM
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Type
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CUSTOM
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Details
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equipped with a mechanical stirrer
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STIRRING
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Type
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STIRRING
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Details
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stirring
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CUSTOM
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Type
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CUSTOM
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Details
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resulting in the formation of a solid precipitate
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate is recovered by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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is recrystallized
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CUSTOM
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Type
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CUSTOM
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Details
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is dried under vacuum
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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CN1NCN(C1=O)C=1SC(=NN1)C1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
